Cas no 303984-91-0 (1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone)

• Product Name: 1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone
• CAS No: 303984-91-0
• MDL: MFCD00975809
• CID: 4644620
• Update Time: 2025-08-05

1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1H-INDOLE-2,3-DIONE 3-[N-(4-FLUOROPHENYL)HYDRAZONE]
• 1H-Indole-2,3-dione, 1-phenyl-, 3-[2-(4-fluorophenyl)hydrazone]
• 1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone

• MDL： MFCD00975809

Additional information on 1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone

Comprehensive Overview of 1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone (CAS No. 303984-91-0)

1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone, with the CAS number 303984-91-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both phenyl and fluorophenyl groups in its structure enhances its potential for interactions with biological targets, making it a subject of interest for researchers exploring new therapeutic agents.

In recent years, the demand for fluorinated compounds like 1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone has surged due to their unique properties, such as improved metabolic stability and bioavailability. These characteristics are particularly valuable in the development of central nervous system (CNS) drugs and anticancer agents. Researchers are also investigating its potential as a fluorescent probe or sensor material, leveraging its structural features for applications in bioimaging and diagnostics.

The synthesis of CAS 303984-91-0 typically involves the condensation of 1-phenylindole-2,3-dione with 4-fluorophenylhydrazine, a process that requires precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further studies. The growing interest in custom synthesis and scale-up production of such specialized chemicals reflects the expanding market for high-value intermediates in the pharmaceutical industry.

From an environmental and sustainability perspective, the development of green chemistry approaches for synthesizing 1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone is gaining traction. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In conclusion, 1-Phenyl-1H-indole-2,3-dione 3-N-(4-fluorophenyl)hydrazone (CAS 303984-91-0) represents a versatile compound with promising applications in drug development, materials science, and diagnostic technologies. Its unique structural features and potential for customization make it a valuable asset for researchers aiming to address unmet medical needs and advance innovative solutions in the life sciences.